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Personal protective equipment for handling
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Compound of Interest

Compound Name: BC1618

Cat. No.: B15621590

Essential Safety and Handling Guide for BC1618

For researchers, scientists, and drug development professionals engaged in studies involving
BC1618, a comprehensive understanding of safety and handling protocols is paramount. This
guide provides essential, immediate safety and logistical information, including operational and
disposal plans, to ensure the safe and effective use of this research chemical. BC1618 is an
inhibitor of the F-box only protein 48 (FBXO48) and is intended for research use only.[1][2] It is
not for human or veterinary use.[2]

Physicochemical and Safety Data

A summary of the key quantitative data for BC1618 is provided below for easy reference.
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Property

Value

Chemical Name

1-[bis(phenylmethyl)amino]-3-[4-
(trifluoromethyl)phenoxy]-2-propanol

CAS Number 2222094-18-8
Molecular Formula C24H24F3NO:2
Formula Weight 415.5 g/mol
Purity =98%
Formulation A solid

Solubility Soluble in DMSO

Storage Temperature

-20°C

Stability

> 4 years at -20°C

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling BC1618 to minimize

exposure and ensure personal safety.[3][4][5]

PPE Category

Specific Requirements

Eye Protection

Safety glasses with side shields or goggles.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile). Inspect

gloves for tears or holes before use.

Body Protection

Laboratory coat.

Respiratory

Use in a well-ventilated area. A respirator may
be required for operations with a risk of

aerosolization.

Operational Plan: Step-by-Step Handling

Procedures
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Adherence to the following procedural steps is critical for the safe handling of BC1618 in a
laboratory setting.

1. Preparation and Pre-Handling Check:

o Before handling, thoroughly read and understand the Safety Data Sheet (SDS).[3][5]

e Ensure that a designated and properly ventilated workspace, preferably a chemical fume
hood, is available.[4][5]

» Verify that all required PPE is clean, in good condition, and readily accessible.

o Locate the nearest eyewash station and safety shower and confirm they are operational.

2. Handling the Solid Compound:

» When weighing the solid compound, use a chemical-resistant spatula and weigh it on a tared
weigh boat within a chemical fume hood or on a bench with adequate local exhaust
ventilation.

e Avoid creating dust. If dust is generated, use appropriate respiratory protection.

o Close the container tightly immediately after use to prevent contamination and exposure.

3. Solution Preparation:

e When preparing solutions, add the solvent to the solid BC1618 slowly to avoid splashing.

* As BC1618 is soluble in DMSO, use appropriate chemical-resistant gloves and eye
protection.

o Clearly label all solutions with the compound name, concentration, solvent, and date of
preparation.

4. Experimental Use:

o Conduct all experimental procedures involving BC1618 within a chemical fume hood or other
contained system to minimize inhalation exposure.

» Avoid direct contact with skin and eyes. If contact occurs, immediately flush the affected area
with copious amounts of water for at least 15 minutes and seek medical attention.

e Do not eat, drink, or smoke in the laboratory where BC1618 is handled.

Disposal Plan

Proper disposal of BC1618 and its waste is essential to protect personnel and the environment.
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. Waste Segregation:

Segregate all BC1618 waste from general laboratory waste.
This includes unused solid compound, solutions, contaminated consumables (e.g., pipette
tips, gloves, weigh boats), and empty containers.

. Waste Collection and Labeling:

Collect all solid and liquid waste containing BC1618 in clearly labeled, sealed, and chemical-
resistant waste containers.

The label should include "Hazardous Waste," the name "BC1618," and the primary hazard
(e.g., "Chemical Irritant™).

. Disposal Procedure:

Dispose of BC1618 waste through your institution's hazardous waste management program.
Follow all local, state, and federal regulations for chemical waste disposal.[6]
Do not dispose of BC1618 down the drain or in the regular trash.

Emergency Procedures

In the event of an emergency, follow these procedures:
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Emergency Situation Action

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

Ingestion
mouth with water. Seek immediate medical
attention.
Evacuate the area. Wear appropriate PPE.
Absorb the spill with an inert material (e.g.,
Spill vermiculite, sand) and place it in a sealed

container for disposal. Ventilate the area and

wash the spill site.

Experimental Workflow and Safety Protocol

The following diagram illustrates the logical workflow for handling BC1618, from preparation to
disposal, emphasizing the integration of safety protocols at each step.
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BC1618 Safe Handling and Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. BC1618|CAS 2222094-18-8|DC Chemicals [dcchemicals.com]
e 2. medkoo.com [medkoo.com]

e 3. researchchemshub.com [researchchemshub.com]

e 4. globalresearchchem.com [globalresearchchem.com]

o 5. Safety First: Best Practices for Handling Research Chemicals - Omega Chemicals
[omegachems.site]

6. maxedoutcompounds.com [maxedoutcompounds.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15621590?utm_src=pdf-body-img
https://www.benchchem.com/product/b15621590?utm_src=pdf-body
https://www.benchchem.com/product/b15621590?utm_src=pdf-custom-synthesis
https://dcchemicals.com/product_show-BC1618.html
https://www.medkoo.com/products/48918
https://researchchemshub.com/practices-for-handling-research-chemicals/
https://globalresearchchem.com/storage-and-handling-tips-for-research-chemicals-safety-comes-first/
https://omegachems.site/safety-first-best-practices-for-handling-research-chemicals/
https://omegachems.site/safety-first-best-practices-for-handling-research-chemicals/
https://maxedoutcompounds.com/how-to-handle-research-compounds-safely/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621590#personal-protective-equipment-for-
handling-bc1618]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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